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Cat. No.: B15073312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amino-PEG4-bis-PEG3-N3 is a heterotrifunctional linker molecule designed for advanced

bioconjugation applications, particularly in the development of antibody-drug conjugates

(ADCs) and other complex biomolecular constructs.[1][2] This linker features a primary amine

group and two azide moieties, enabling the sequential or simultaneous conjugation of multiple

molecules. The polyethylene glycol (PEG) spacer enhances solubility, reduces aggregation,

and minimizes steric hindrance of the conjugated molecules.[3][4]

The primary amine allows for straightforward reaction with activated carboxylic acids or N-

hydroxysuccinimide (NHS) esters, commonly found on proteins, antibodies, or other

biomolecules.[5][6][7] The dual azide groups provide handles for copper-catalyzed azide-alkyne

cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) "click

chemistry" reactions.[8][9][10][11] This allows for the highly efficient and specific attachment of

two alkyne- or cycloalkyne-modified molecules, such as cytotoxic drugs, imaging agents, or

targeting ligands.

These application notes provide a detailed, step-by-step guide to utilizing Amino-PEG4-bis-
PEG3-N3 in a two-stage bioconjugation workflow. This involves an initial amine-reactive

conjugation followed by a copper-catalyzed click chemistry reaction.
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Molecular Structure and Reaction Scheme
The structure of Amino-PEG4-bis-PEG3-N3 allows for a versatile, multi-step conjugation

strategy.
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Bioconjugation Workflow
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Conjugation Reaction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://cymitquimica.com/products/TM-T87777/amino-peg4-bis-peg3-n3/
https://conju-probe.com/product/amino-peg4-bis-peg3-azide/
https://www.interchim.fr/ft/B/B0CDF1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10422345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10422345/
https://integraterna.creative-biogene.com/resources/amine-based-conjugation.html
https://integraterna.creative-biogene.com/resources/amine-based-conjugation.html
https://www.thermofisher.com/jp/ja/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/amine-reactive-crosslinker-chemistry.html
https://documents.thermofisher.com/TFS-Assets/BID/Handbooks/bioconjugation-technical-handbook.pdf
https://www.medchemexpress.com/amino-peg4-bis-peg3-n3.html
https://broadpharm.com/protocol_files/azide_alkyne_click_chemistry
https://axispharm.com/alkyne-azide-click-chemistry-protocol-for-adc-bioconjugation/
https://axispharm.com/alkyne-azide-click-chemistry-protocol-for-adc-bioconjugation/
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.benchchem.com/product/b15073312#step-by-step-guide-to-amino-peg4-bis-peg3-n3-bioconjugation
https://www.benchchem.com/product/b15073312#step-by-step-guide-to-amino-peg4-bis-peg3-n3-bioconjugation
https://www.benchchem.com/product/b15073312#step-by-step-guide-to-amino-peg4-bis-peg3-n3-bioconjugation
https://www.benchchem.com/product/b15073312#step-by-step-guide-to-amino-peg4-bis-peg3-n3-bioconjugation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15073312?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

